![molecular formula C17H16N4O4 B3906830 3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B3906830.png)
3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol
Overview
Description
3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol, also known as ENBPI, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed in
Mechanism of Action
3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol exerts its effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4). COX-2 is an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation and pain. PDE-4 is an enzyme that is involved in the breakdown of cyclic adenosine monophosphate (cAMP), which is a signaling molecule that regulates various physiological processes.
Biochemical and Physiological Effects:
3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has been shown to have anti-inflammatory effects by inhibiting the activity of COX-2 and reducing the production of prostaglandins. It has also been found to inhibit the growth of cancer cells and tumors by inducing apoptosis and inhibiting cell proliferation. 3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has several advantages for lab experiments, such as its high potency and selectivity for COX-2 and PDE-4. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has shown promising results in various studies, and there are several future directions for its research. One potential direction is the development of 3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol derivatives with improved solubility and reduced toxicity. Another direction is the investigation of 3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol's potential applications in other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the use of 3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol in combination with other drugs or therapies could also be explored to enhance its therapeutic effects.
In conclusion, 3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound that has shown promising results in various studies for its potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol and its derivatives for drug development and disease treatment.
Scientific Research Applications
3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. 3-ethyl-1-(3-nitrobenzoyl)-5-(4-pyridinyl)-4,5-dihydro-1H-pyrazol-5-ol has also been found to inhibit the activity of certain enzymes, which makes it a potential candidate for drug development.
properties
IUPAC Name |
(3-ethyl-5-hydroxy-5-pyridin-4-yl-4H-pyrazol-1-yl)-(3-nitrophenyl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O4/c1-2-14-11-17(23,13-6-8-18-9-7-13)20(19-14)16(22)12-4-3-5-15(10-12)21(24)25/h3-10,23H,2,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCEOMEMVDNGYEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(C1)(C2=CC=NC=C2)O)C(=O)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.